Cas no 786685-86-7 (4-(4-Fluorophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(4-Fluorophenyl)-2-fluorobenzoic acid
• CAS No: 786685-86-7
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD12859219
• CID: 1038981
• Update Time: 2025-06-08

4-(4-Fluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(4-fluorophenyl)benzoic acid
• 4-(4-Fluorophenyl)-2-fluorobenzoic acid
• 3,4'-difluoro-biphenyl-4-carboxylic acid

• MDL： MFCD12859219
• Inchi： 1S/C13H8F2O2/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7H,(H,16,17)
• InChI Key： VHYXMXAOCUVYFJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 234.04900
• Monoisotopic Mass: 234.04923582 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.20
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.33000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Fluorophenyl)-2-fluorobenzoic acid

Introduction to 4-(4-Fluorophenyl)-2-fluorobenzoic Acid (CAS No. 786685-86-7)

4-(4-Fluorophenyl)-2-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 786685-86-7, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its dual fluorine substituents at the 2-position and 4-position of the phenyl ring, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-(4-Fluorophenyl)-2-fluorobenzoic acid consists of a benzoic acid core substituted with a fluorophenyl group at the 4-position and a fluorine atom at the 2-position. This specific arrangement imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The presence of fluorine atoms not only influences the physicochemical properties of the compound but also modulates its biological activity, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their diverse pharmacological effects. 4-(4-Fluorophenyl)-2-fluorobenzoic acid has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. The fluorine atoms in its structure contribute to its ability to interact with biological targets, thereby enhancing its efficacy as a pharmacophore.

One of the most compelling aspects of 4-(4-Fluorophenyl)-2-fluorobenzoic acid is its role as a key intermediate in the synthesis of more complex drug molecules. Researchers have leveraged its structural framework to develop derivatives with improved pharmacokinetic profiles and enhanced target specificity. For instance, studies have demonstrated its utility in creating novel inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 4-(4-Fluorophenyl)-2-fluorobenzoic acid typically involves multi-step organic reactions, including fluorination and coupling techniques. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired fluorinated aromatic core.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(4-Fluorophenyl)-2-fluorobenzoic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in disease pathways, suggesting its potential as a lead compound for drug development. These computational insights have guided experimental efforts, leading to more targeted and efficient synthesis strategies.

The pharmacological profile of 4-(4-Fluorophenyl)-2-fluorobenzoic acid has been extensively evaluated through both in vitro and in vivo studies. Preclinical trials have shown promising results in reducing inflammation and inhibiting tumor growth, making it a candidate for further clinical investigation. The compound's ability to modulate signaling pathways associated with chronic diseases has also sparked interest among researchers exploring new therapeutic modalities.

In conclusion, 4-(4-Fluorophenyl)-2-fluorobenzoic acid (CAS No. 786685-86-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its role as a versatile intermediate and lead compound underscores its importance in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is poised to play a crucial role in the development of next-generation medications.